Cas no 1679-02-3 (Picene, 2,9-dimethyl-)

Picene, 2,9-dimethyl- structure
Picene, 2,9-dimethyl- structure
Product Name:Picene, 2,9-dimethyl-
CAS No:1679-02-3
MF:C24H18
MW:306.399726390839
CID:228150
PubChem ID:15509
Update Time:2025-04-19

Picene, 2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Picene, 2,9-dimethyl-
    • 2,9-Dimethylpicene
    • 2,5-PYRAZINEDIETHANOL
    • 2,9-dimethyl-picene
    • 2,9-Dimethylpicene100µg
    • EINECS 216-840-8
    • Picene,2,9-dimethyl
    • Picene,9-dimethyl
    • 1679-02-3
    • NS00025510
    • DTXSID30168425
    • NSC-409492
    • CCRIS 4028
    • NSC 409492
    • Picene,9-dimethyl-
    • UNII-PYY7FD4RDS
    • PYY7FD4RDS
    • NSC409492
    • Inchi: 1S/C24H18/c1-15-6-7-17-8-9-20-22-11-10-18-16(2)4-3-5-19(18)21(22)12-13-23(20)24(17)14-15/h3-14H,1-2H3
    • InChI Key: NCVWVTLOKLZLJY-UHFFFAOYSA-N
    • SMILES: C12C=CC3C(C)=CC=CC=3C1=CC=C1C3C=C(C)C=CC=3C=CC=21

Computed Properties

  • Exact Mass: 306.14100
  • Monoisotopic Mass: 306.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 6.91620

Picene, 2,9-dimethyl- Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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